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Introduction
Sodium 4-aminobenzoate, the sodium salt of para-aminobenzoic acid (PABA), is a valuable

diagnostic agent for assessing gastrointestinal function. Its primary application lies in the non-

invasive evaluation of exocrine pancreatic function. Furthermore, due to its absorption

characteristics, it serves as a useful marker in studies of intestinal absorption. This document

provides detailed application notes and protocols for these diagnostic tests.

Diagnostic Test for Pancreatic Exocrine
Insufficiency: The PABA Test
The PABA test is an indirect measure of the activity of chymotrypsin, a proteolytic enzyme

produced by the pancreas. It is used to aid in the diagnosis of exocrine pancreatic insufficiency,

which can be associated with conditions such as chronic pancreatitis, cystic fibrosis, and

pancreatic cancer.[1]

Principle of the Test
The test involves the oral administration of a synthetic peptide, most commonly N-benzoyl-L-

tyrosyl-p-aminobenzoic acid (BT-PABA). In the small intestine, pancreatic chymotrypsin
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specifically cleaves this peptide, releasing PABA. The liberated PABA is then absorbed into the

bloodstream, metabolized in the liver, and excreted in the urine.[1][2][3] The amount of PABA

recovered in the urine or measured in the serum over a specific period reflects the activity of

pancreatic chymotrypsin.[1][4]

Signaling Pathway and Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Sodium 4-
aminobenzoate in Gastrointestinal Diagnostic Tests]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10764936#sodium-4-aminobenzoate-in-
diagnostic-tests-for-gastrointestinal-tract]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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